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This document provides an in-depth analysis of the core thermophysical properties of Rocket

Propellant-1 (RP-1). As a highly refined form of kerosene, RP-1 is a critical component in

rocketry, and a precise understanding of its behavior under a wide range of temperatures and

pressures is essential for the design and optimization of propulsion systems.[1][2] This guide

synthesizes key data from experimental studies, presents it in a structured format, details the

methodologies used for these measurements, and provides visualizations of key experimental

and logical workflows.

Composition and Characteristics of RP-1
Rocket Propellant-1 (RP-1) is a complex hydrocarbon mixture, similar to kerosene, that serves

as a common rocket fuel.[1] It is produced under military specification MIL-DTL-25576E, which

ensures a tighter range for density and volatility compared to standard aviation fuels.[2] The

composition typically includes linear and branched paraffins, alkenes, and aromatics.[1]

Distillates with a high naphthalene content are often used in its production to meet

specifications for density and heat of combustion.[2] Due to its nature as a complex mixture,

the thermophysical properties of RP-1 can exhibit variability between different batches,

influenced by the specific blending strategies and feedstock fluids used in its manufacture.[2][3]
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The performance of RP-1 as a fuel and a coolant in regenerative cooling systems is dictated by

its thermophysical properties.[3] The following sections provide quantitative data for key

properties as a function of temperature and pressure.

Density
Density is a crucial parameter for engine design and performance calculations.[4] Experimental

measurements have been conducted over a wide range of temperatures and pressures.

Table 1: Density of RP-1 at Atmospheric Pressure (0.083 MPa)[1]

Temperature (K) Density (g/mL)

278.15 0.8228

283.15 0.8189

293.15 0.8111

303.15 0.8033

313.15 0.7954

323.15 0.7875

333.15 0.7795

343.15 0.7715

Table 2: Density of RP-1 as a Function of Temperature and Pressure[1]
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Temperature (K) Pressure (MPa) Density (g/mL)

270 5 0.8327

270 20 0.8427

270 40 0.8553

320 5 0.7924

320 20 0.8041

320 40 0.8181

370 5 0.7510

370 20 0.7648

370 40 0.7812

420 5 0.7072

420 20 0.7241

420 40 0.7441

470 5 0.6591

470 20 0.6806

470 40 0.7056

Viscosity
Viscosity influences fluid flow, injector performance, and turbopump operation. Measurements

show a significant dependence on temperature.

Table 3: Dynamic and Kinematic Viscosity of RP-1 at Atmospheric Pressure (0.083 MPa)[1]
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Temperature (K) Dynamic Viscosity (mPa·s)
Kinematic Viscosity
(mm²/s)

293.15 2.56 3.16

313.15 1.57 1.97

333.15 1.07 1.37

353.15 0.79 1.03

373.15 0.61 0.81

Specific Heat Capacity
Isobaric heat capacity has been measured across a range of temperatures and pressures,

which is vital for heat transfer calculations in regenerative cooling systems.

Table 4: Isobaric Heat Capacity (Cp) of RP-1[5]

Temperature (K) Pressure (MPa) Heat Capacity (kJ·kg⁻¹·K⁻¹)

293 5 2.016

293 30 1.990

293 60 1.965

473 5 2.766

473 30 2.720

473 60 2.677

671 5 3.991

671 30 3.864

671 60 3.743

Thermal Conductivity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1575958?utm_src=pdf-body
https://www.researchgate.net/publication/236983906_Heat_capacity_of_rocket_propellant_RP-1_fuel_at_high_temperatures_and_high_pressures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal conductivity measurements are essential for evaluating the efficiency of RP-1 as a

coolant.

Table 5: Thermal Conductivity of RP-1[5]

Temperature (K) Pressure (MPa)
Thermal Conductivity
(W·m⁻¹·K⁻¹)

292 0.1 0.133

292 30 0.138

292 60 0.142

522 0.1 0.096

522 30 0.106

522 60 0.114

732 30 0.093

732 60 0.102

Freezing Point
Unlike a pure substance, RP-1 does not have a discrete freezing point but rather a transition

range. Experiments involving freezing RP-1 with liquid nitrogen indicate this transition occurs

between approximately 194 K (-110 °F) and 222 K (-60 °F).[6] The military specification

requires the freezing point to be -40 °F (233 K) or lower.[6] Below 194 K, the solid RP-1
increases in hardness.[6]

Experimental Protocols and Methodologies
The accurate determination of thermophysical properties relies on precise and validated

experimental techniques.

Density and Speed of Sound Measurement
Two primary instruments were utilized by NIST to measure the density of RP-1.[1]
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Ambient Pressure Measurements: A rapid characterization instrument was used for

measurements at atmospheric pressure (approximately 0.083 MPa in Boulder, CO).[1] This

device measures the density and speed of sound in parallel during programmed temperature

scans. The relative standard deviation for density measurements was below 0.003%.[1]

Compressed Liquid Measurements: For measurements at elevated pressures (up to 40

MPa) and temperatures (270 K to 470 K), a fully automated densimeter was employed.[1]

This apparatus provides highly accurate data for the development of equations of state.[1]

Viscosity Measurement
The viscosity of RP-1 at ambient atmospheric pressure was determined using an open

gravitational capillary viscometer over a temperature range of 293.15 K to 373.15 K.[1] This

method relies on measuring the efflux time of a known volume of the fluid through a capillary

under the force of gravity.

Heat Capacity Measurement
The isobaric heat capacity of RP-1 was measured using a vacuum adiabatic calorimeter.[5]

This experiment was conducted over a temperature range of 293 K to 671 K and at pressures

up to 60 MPa, with an estimated uncertainty of 2-2.5%.[5]

Thermal Conductivity Measurement
A coaxial-cylinder (steady-state) technique was used to measure the thermal conductivity of

RP-1.[5] These measurements were performed in a temperature range from 292 K to 732 K

and at pressures up to 60 MPa, with an estimated uncertainty of 2% (not including corrections

for radiation).[5]

Visualizations
Diagrams are provided to illustrate key workflows and logical relationships concerning the

properties of RP-1.
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Figure 1: Experimental Workflow for Density Measurement
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Figure 1: Workflow for RP-1 density measurement.
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Figure 2: Property Dependence on Temperature
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Figure 2: Logical relationship of properties to temperature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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